Cas no 1824427-71-5 (5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester)

• Product Name: 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester
• CAS No: 1824427-71-5
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• MDL: MFCD24531663
• CID: 5241532
• PubChem ID: 76156443
• Update Time: 2026-03-08

5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester

• MDL： MFCD24531663
• Inchi： 1S/C14H24N2O2/c1-14(2,3)18-13(17)16-7-10-4-9-6-15-12(9)5-11(10)8-16/h9-12,15H,4-8H2,1-3H3
• InChI Key： BMISVJFOVWERFO-UHFFFAOYSA-N
• SMILES： C1C2C(CC3NCC3C2)CN1C(OC(C)(C)C)=O

Additional information on 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester

Comprehensive Overview of 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester (CAS No. 1824427-71-5)

The compound 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester (CAS No. 1824427-71-5) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science research. Its unique structural framework, featuring a fused azeto-isoindole core, makes it a subject of interest for drug discovery and advanced material applications. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of targeted therapies for neurological and metabolic disorders.

One of the key reasons for the growing attention toward 5H-Azeto[2,3-f]isoindole-5-carboxylic acid derivatives is their structural similarity to privileged scaffolds in medicinal chemistry. The presence of a decahydro configuration enhances stability, while the 1,1-dimethylethyl ester group offers synthetic flexibility for further modifications. This compound is often discussed in the context of proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1824427-71-5 involves multi-step organic transformations, including cyclization and esterification protocols. Recent publications highlight its utility in asymmetric catalysis and peptide mimetics, addressing common search queries like "how to synthesize azeto-isoindole derivatives" or "applications of tert-butyl esters in drug design." These topics resonate with academic and industrial researchers seeking innovative solutions for complex molecular architectures.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. With the rise of AI-driven drug discovery, datasets containing 1824427-71-5 are increasingly used to train algorithms for predicting bioavailability and target engagement. This intersection of experimental and in silico research positions the molecule as a valuable asset in high-throughput screening campaigns.

In material science, the rigid azeto-isoindole skeleton contributes to the development of organic semiconductors and liquid crystals. Its ability to form stable π-stacking interactions makes it a candidate for optoelectronic devices, a hot topic in renewable energy and display technologies. Industry forums often inquire about "thermal stability of polycyclic esters" or "azeto derivatives for OLEDs," reflecting broader market interests.

Regulatory and safety assessments of 5H-Azeto[2,3-f]isoindole-5-carboxylic acid, decahydro-, 1,1-dimethylethyl ester emphasize its compatibility with green chemistry principles. Recent patents describe solvent-free synthetic routes, addressing environmental concerns raised in queries like "sustainable synthesis of heterocyclic compounds." Such advancements align with global initiatives for eco-friendly chemical production.

Analytical characterization of this compound typically employs NMR, HPLC-MS, and X-ray crystallography, techniques frequently searched by quality control professionals. The tert-butyl ester moiety’s distinctive spectroscopic signatures are well-documented, aiding in structural verification—a critical step for researchers validating synthetic protocols.

Market analyses indicate rising demand for CAS 1824427-71-5 in contract research organizations (CROs), particularly for fragment-based drug discovery libraries. Its balanced molecular weight and polarity profile make it suitable for hit-to-lead optimization workflows, a recurring theme in pharmaceutical R&D discussions.

Future research directions may explore the compound's potential in bioconjugation strategies or as a template for macrocyclic compounds. As the scientific community prioritizes undruggable targets, structurally innovative molecules like this azeto-isoindole derivative will likely gain further prominence in peer-reviewed literature and grant-funded projects.